2-(5-Bromo-2-methylbenzyl)-5-(4-fluorophenyl)thiophene
Overview
Description
“2-(5-Bromo-2-methylbenzyl)-5-(4-fluorophenyl)thiophene” is a chemical compound with the CAS Number: 1030825-20-7 . It has a molecular weight of 362.29 . The compound is typically stored at room temperature . It appears as a white to pale yellow crystal or powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C18H15BrFS/c1-12-2-5-15 (19)10-14 (12)11-17-8-9-18 (21-17)13-3-6-16 (20)7-4-13/h2-10,21H,11H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Scientific Research Applications
Anti-Lung Cancer Activity : A compound similar to the one , "2-(4-fluorophenyl)-5-(5-iodo-2-methylbenzyl)thiophene," has been synthesized and shown to exhibit in vitro anticancer activity against three human lung cancer cells, suggesting potential as an anticancer agent (Zhou et al., 2020).
Vibrational Spectra and DFT Simulations : Research on "3-bromo-2-methyl-5-(4-nitrophenyl)thiophene" involved synthesis and characterization, including vibrational spectra and theoretical calculations. This study contributes to understanding the molecular properties of such compounds (Balakit et al., 2017).
Biological Activities of Substituted Thiophenes : A variety of substituted thiophenes, including some similar to the compound , have exhibited a broad spectrum of biological activities. These activities range from antibacterial and antifungal to antiviral and antianxiety effects (Nagaraju et al., 2018).
Pharmacological Properties : A study on "2,3-diarylthiophenes" found them to be active in animal models of inflammation and pain, suggesting potential therapeutic applications in these areas (Tsuji et al., 1998).
Antimicrobial Activities : Various thiophene derivatives, including those with structural similarities to the compound , have been synthesized and tested for antimicrobial activities against bacteria and fungi (Kaneria et al., 2016).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with this compound are H302, H315, H319, H335 , suggesting that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
2-[(5-bromo-2-methylphenyl)methyl]-5-(4-fluorophenyl)thiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14BrFS/c1-12-2-5-15(19)10-14(12)11-17-8-9-18(21-17)13-3-6-16(20)7-4-13/h2-10H,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLRIERSBZHUCOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Br)CC2=CC=C(S2)C3=CC=C(C=C3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14BrFS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10677368 |
Source
|
| Record name | 2-[(5-Bromo-2-methylphenyl)methyl]-5-(4-fluorophenyl)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10677368 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Bromo-2-methylbenzyl)-5-(4-fluorophenyl)thiophene | |
CAS RN |
1030825-20-7 |
Source
|
| Record name | 2-(5-Bromo-2-methylbenzyl)-5-(4-fluorophenyl)thiophene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1030825207 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-[(5-Bromo-2-methylphenyl)methyl]-5-(4-fluorophenyl)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10677368 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(5-Bromo-2-methylbenzyl)-5-(4-fluorophenyl)thiophene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-(5-BROMO-2-METHYLBENZYL)-5-(4-FLUOROPHENYL)THIOPHENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W76HXE3GL5 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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